4,5-dihydro-1H-pyrido[2,3-b]pyrazine-2,3,8-trione

• IUPAC Name: 4,5-dihydro-1H-pyrido[2,3-b]pyrazine-2,3,8-trione
• InChI: InChI=1S/C7H5N3O3/c11-3-1-2-8-5-4(3)9-6(12)7(13)10-5/h1-2H,(H,9,12)(H2,8,10,11,13)
• InChI Key: IURVBYAUAJPZAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C(C1=O)NC(=O)C(=O)N2
• Molecular Formula: C7H5N3O3
• Molecular Weight: 179.13 g/mol

Description

Pyrido[2,3-b]pyrazine is a fluorescent core that has been designed and synthesized for use in high-performance OLEDs. It exhibits a wide range of emissions spanning the entire visible region from blue to red.

Synthesis Analysis

The synthesis of pyrido[2,3-b]pyrazine-based heterocyclic compounds has been achieved through various methods. The process involves fine-tuning the band gap and choosing appropriate donor units.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-b]pyrazine-based compounds is simple, which is crucial for cost-effective multicolor display applications. The chemical structures of these compounds have been ascertained by spectral techniques such as NMR and FT-IR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrido[2,3-b]pyrazine-based compounds include systematically fine-tuning the band gap.

Physical And Chemical Properties Analysis

Pyrido[2,3-b]pyrazine-based compounds exhibit high photoluminescence quantum efficiency (PLQY). They also show remarkable nonlinear optical (NLO) properties.

Mechanism of Action

While the exact mechanism of action for “4,5-dihydro-1H-pyrido[2,3-b]pyrazine-2,3,8-trione” is not clear, related compounds have shown remarkable contributions towards nonlinear optical (NLO) technological applications.

Future Directions

The future directions for pyrido[2,3-b]pyrazine-based compounds could include their use in electrochemical sensing of DNA, in vitro antioxidant, and antiurease activity. They also have potential applications in the development of high-performance OLEDs.